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Compound of Interest

Compound Name: (3,5-Diphenylphenyl)boronic acid

Cat. No.: B145475

Essential Safety and Handling Guide for (3,5-
Diphenylphenyl)boronic Acid

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling (3,5-Diphenylphenyl)boronic acid.
The following procedures are based on best practices for handling similar boronic acid
compounds.

Hazard Identification and Personal Protective
Equipment (PPE)

(3,5-Diphenylphenyl)boronic acid is a chemical compound that requires careful handling to
avoid potential health hazards. While a specific Safety Data Sheet (SDS) for this exact
compound is not readily available, data from analogous boronic acids, such as (3,5-Di-tert-
butylphenyl)boronic acid and Phenylboronic acid, indicate that it may cause skin irritation,
serious eye irritation, and respiratory tract irritation[1][2]. Therefore, the use of appropriate
Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:
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PPE Category

Item

Specification

Eye Protection

Safety Glasses

Tight-sealing safety goggles or

a face shield.[2]

Hand Protection

Gloves

Chemical-resistant gloves
(e.g., nitrile rubber). Gloves
must be inspected before use

and disposed of properly after.

[2](3]

Body Protection

Lab Coat

A standard lab coat should be
worn. For larger quantities or
risk of splashing, a chemical-
resistant apron or suit is

recommended.[2]

Respiratory Protection

Respirator

ANIOSH (US) or EN 143 (EU)
approved particle respirator is
required when dusts are
generated.[2][3]

Operational Handling Plan

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or vapors.[1]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Safe Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly.[1]

» Dispensing:

o Avoid generating dust when weighing or transferring the solid material.[1]
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o Use a scoop or spatula for transfers.[5]

o Close the container securely when not in use.[1]

e During Use:
o Avoid all personal contact, including inhalation and contact with skin and eyes.[1]
o Do not eat, drink, or smoke in the handling area.[1][4]
» After Handling:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][4]
o Launder contaminated clothing separately before reuse.[1]
Spill and Emergency Procedures
Minor Spills (Dry):

o Alert personnel in the immediate area.

Wearing appropriate PPE, carefully sweep or scoop up the spilled material.[5]

Avoid generating dust.[1]

Place the material into a clean, dry, labeled, and sealable container for disposal.[1]

Clean the spill area with a damp cloth.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing. Flush the affected skin and hair with running
water and soap if available. Seek medical attention if irritation occurs.[1]
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« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek medical attention.[6]

 Ingestion: Do NOT induce vomiting. Immediately give a glass of water. If the person is
conscious, rinse their mouth with water. Seek medical attention.[1][6]

Disposal Plan
Waste Collection:

o Collect all waste material, including contaminated PPE and cleaning materials, in a
designated, labeled, and sealed hazardous waste container.[5][7]

Disposal Methods:

o Small Quantities: For very small amounts, some local regulations may permit disposal down
the drain with a large volume of water. However, it is crucial to consult and comply with your
institution's and local environmental regulations before doing so.[5][7][8]

o Large Quantities: For larger quantities or if drain disposal is not permitted, the waste must be
disposed of through a certified hazardous waste disposal facility.[5][7] Contact your
institution's Environmental Health & Safety (EHS) department for specific procedures.[7]

¢ Neutralization: As a weak acid, it may be possible to neutralize small quantities with a mild
base like sodium bicarbonate before disposal, but this should only be done if permitted by
local regulations and under the guidance of a qualified professional.[7]

Important Disposal Considerations:
e Never mix boronic acid waste with other chemicals unless instructed by a professional.[7]

o Always follow federal, state, and local regulations for hazardous waste disposal.[5]

Handling Workflow
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Workflow for Handling (3,5-Diphenylphenyl)boronic Acid

1. Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Set Up in Ventilated Area
(Fume Hood)

Proceed to Handling

2. Hapdling

Weigh/Transfer Solid
(Avoid Dust)

Perform Experimental Procedure

Procedure Complete

3. Post-HandI*ng & Cleanup

Decontaminate Work Area

:

Wash Hands Thoroughly

After Cleanup

4. Waste|Disposal

Collect Waste in Labeled Container

Dispose via Approved Protocol
(EHS Guidance)
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Caption: A workflow diagram illustrating the key steps for safely handling (3,5-
Diphenylphenyl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (3,5-
Diphenylphenyl)boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b145475#personal-protective-equipment-for-handling-
3-5-diphenylphenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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